Cas no 68081-81-2 (Sodium (C10-16)alkylbenzenesulfonate)
68081-81-2 structure
Product Name:Sodium (C10-16)alkylbenzenesulfonate
CAS No:68081-81-2
MF:C17H27NaO3S
MW:334.449255228043
CID:58692
PubChem ID:23707964
Update Time:2025-04-18
Sodium (C10-16)alkylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Sodium (C10-16)alkylbenzenesulfonate
- Mono(C10-16)alkylbenzenesulfonic acid sodium salt
- Calsoft F-90
- Sodium(C10-16)alkylbenzenesulfonate
- 68081-81-2
- Sodium 4-(undecan-3-yl)benzene-1-sulfonate
- 18777-52-1
- sodium;4-undecan-3-ylbenzenesulfonate
- 127184-52-5
- DTXSID2058679
- FT-0623428
-
- Inchi: 1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
- InChI Key: HUKUZKXWBQJYTO-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)C(CC)CCCCCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 334.158
- Monoisotopic Mass: 334.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 357
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6A^2
Experimental Properties
- Density: 1 at 68 °F (USCG, 1999)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
Sodium (C10-16)alkylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01WK2G-500g |
Sodium(C10-16)alkylbenzenesulfonate |
68081-81-2 | 98% | 500g |
$67.00 | 2025-02-11 |
Sodium (C10-16)alkylbenzenesulfonate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
68081-81-2 (Sodium (C10-16)alkylbenzenesulfonate) Related Products
- 68584-22-5(Benzenesulfonic acid, C10-16-alkyl derivs.)
- 16066-35-6(4-Isopropylbenzenesulfonic acid)
- 121-65-3(4-Dodecylbenzenesulfonic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk